Cas no 1526490-48-1 (4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline)

• Product Name: 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline
• CAS No: 1526490-48-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5991064
• PubChem ID: 83486421
• Update Time: 2025-06-08

4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline
• EN300-1841442
• 1526490-48-1
• 4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-N,N-dimethylaniline

• Inchi： 1S/C14H22N2/c1-14(2)12(9-15)13(14)10-5-7-11(8-6-10)16(3)4/h5-8,12-13H,9,15H2,1-4H3
• InChI Key： COSHIYPBLWPGGF-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC(=CC=2)N(C)C)C1(C)C

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline

Comprehensive Overview of 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline (CAS No. 1526490-48-1)

4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline (CAS No. 1526490-48-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring with an aminomethyl group and a dimethylaniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound’s 2,2-dimethylcyclopropyl core is a key structural element that contributes to its stability and reactivity. This feature is often explored in the design of enzyme inhibitors and receptor ligands. Recent studies highlight its relevance in developing treatments for neurological disorders, where its N,N-dimethylaniline fragment may interact with neurotransmitter systems. The growing demand for small-molecule therapeutics has further amplified interest in this compound, as it aligns with trends in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, CAS No. 1526490-48-1 presents intriguing challenges and opportunities. Its aminomethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for optimizing pharmacokinetic profiles, a topic frequently searched by chemists and pharmacologists. Discussions on platforms like ResearchGate and PubMed often focus on how such compounds can improve drug bioavailability and reduce off-target effects.

In agrochemical applications, 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline is investigated for its potential as a precursor to novel pesticides. The cyclopropyl ring is known to enhance the stability of active ingredients, addressing concerns about environmental persistence—a hot topic in sustainable agriculture. Searches for eco-friendly crop protection solutions frequently cite compounds with similar frameworks, underscoring the industry’s shift toward greener alternatives.

The compound’s nomenclature, particularly the dimethylaniline and cyclopropyl components, is a common query among students and professionals learning advanced organic chemistry. Online forums and educational platforms often feature questions about the synthesis and reactivity of such structures, reflecting their pedagogical importance. Additionally, its CAS number (1526490-48-1) serves as a critical identifier for procurement and regulatory compliance, a detail emphasized in laboratory safety guidelines.

Emerging trends in AI-driven drug discovery have also brought attention to 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline. Machine learning models trained on chemical databases frequently analyze its scaffold for virtual screening campaigns. This intersection of chemistry and technology resonates with audiences searching for computational chemistry tools or cheminformatics applications, further elevating the compound’s profile in interdisciplinary research.

Quality control and analytical methods for this compound are another area of interest. Techniques like HPLC and NMR are routinely employed to verify its purity, a subject explored in depth by analytical chemists. Queries about spectroscopic characterization of similar amines often lead to discussions about best practices for handling and storage, ensuring reproducibility in experimental results.

In summary, 4-3-(aminomethyl)-2,2-dimethylcyclopropyl-N,N-dimethylaniline (CAS No. 1526490-48-1) represents a compelling case study in modern chemical research. Its multifaceted applications—from pharmaceuticals to agrochemicals—coupled with its structural complexity, make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovation in synthetic and medicinal chemistry.